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Compound of Interest

Compound Name: FR194738 free base

Cat. No.: B8069029 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Abstract: FR194738 is a potent and specific inhibitor of squalene epoxidase, a critical enzyme

in the cholesterol biosynthesis pathway.[1][2][3] It has been shown to inhibit squalene

epoxidase activity in HepG2 cell homogenates with an IC₅₀ value of 9.8 nM.[1][2][3][4] Accurate

and consistent preparation of FR194738 stock solutions is fundamental for obtaining

reproducible results in in vitro and in vivo studies. Dimethyl Sulfoxide (DMSO) is the

recommended solvent for creating high-concentration stock solutions of this lipophilic

compound.[1] This document provides a detailed protocol for the preparation, handling, and

storage of FR194738 free base stock solutions in DMSO.

Data Presentation
The key properties of FR194738 are summarized in the table below for easy reference.
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Property Value Source(s)

CAS Number 204067-52-7 [1][2][4]

Molecular Formula C₂₇H₃₈ClNO₂S [1]

Molecular Weight 476.11 g/mol [1][2][4]

Appearance Off-white to light yellow solid [1]

Solubility in DMSO 100 mg/mL (210.04 mM) [1]

Powder Storage
4°C, sealed, away from

moisture
[1][4]

Stock Solution Storage
-20°C for 1 month; -80°C for 6

months
[1][2]

Experimental Protocols
Protocol 1: Preparation of a 100 mM FR194738 Stock
Solution in DMSO
This protocol describes the preparation of a high-concentration 100 mM stock solution, which is

suitable for long-term storage and subsequent dilution to working concentrations.

Materials:

FR194738 free base powder

Anhydrous or high-purity Dimethyl Sulfoxide (DMSO)

Sterile, amber, or light-protecting microcentrifuge tubes or vials

Calibrated analytical balance

Vortex mixer

Ultrasonic water bath (recommended)

Calibrated micropipettes and sterile tips
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Procedure:

Preparation: Before opening, allow the vial of FR194738 powder to equilibrate to room

temperature for 15-20 minutes to prevent condensation of moisture.

Mass Calculation: Calculate the mass of FR194738 required to prepare the desired volume

of a 100 mM stock solution.

Formula: Mass (mg) = Desired Volume (mL) × 100 mM × Molecular Weight (476.11 g/mol

) / 1000

Example (for 1 mL): Mass (mg) = 1 mL × 100 mmol/L × 476.11 g/mol / 1000 = 47.61 mg

Weighing: Carefully weigh out the calculated mass of FR194738 powder using an analytical

balance and transfer it to a sterile microcentrifuge tube.

Solvent Addition: Add the calculated volume of anhydrous DMSO to the tube containing the

FR194738 powder. Using newly opened DMSO is recommended as it is hygroscopic, and

absorbed moisture can impact solubility.[1]

Dissolution:

Vortex the tube vigorously for 2-3 minutes to dissolve the powder.

If solids persist, place the tube in an ultrasonic water bath for 5-10 minutes to facilitate

dissolution.[1][5]

Visually inspect the solution to ensure it is clear and free of any precipitate.

Storage:

Aliquot the stock solution into smaller, single-use volumes in sterile, tightly sealed vials to

avoid repeated freeze-thaw cycles.[5]

Store the aliquots at -80°C for long-term storage (up to 6 months) or at -20°C for short-

term storage (up to 1 month).[1][2]
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Protocol 2: Preparation of Working Solutions for Cell-
Based Assays
This protocol provides an example of how to dilute the high-concentration stock solution for

treating cells in culture. To prevent cytotoxicity, the final concentration of DMSO in the cell

culture medium should be kept low (typically ≤ 0.1%).[6]

Procedure:

Determine Final Concentration: Decide the final concentration of FR194738 required for the

experiment (e.g., 100 nM).

Thaw Stock Solution: Thaw a single aliquot of the 100 mM FR194738 stock solution at room

temperature.

Intermediate Dilution (Optional but Recommended): It is often best to perform one or more

serial dilutions in DMSO before the final dilution into aqueous cell culture medium to prevent

precipitation.[6]

For example, prepare a 100 µM intermediate solution by diluting the 100 mM stock 1:1000

in DMSO (e.g., add 1 µL of 100 mM stock to 999 µL of DMSO).

Final Dilution: Dilute the intermediate solution into the final cell culture medium.

Example: To achieve a 100 nM final concentration from a 100 µM intermediate stock,

perform a 1:1000 dilution. Add 1 µL of the 100 µM solution to 999 µL of cell culture

medium. This results in a final DMSO concentration of 0.1%.

Control: Always include a vehicle control in your experiments containing the same final

concentration of DMSO as the treated samples.[6]
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Stock Solution Preparation Workflow
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Caption: Workflow for preparing an FR194738 stock solution in DMSO.
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FR194738 Mechanism of Action
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Caption: FR194738 inhibits squalene epoxidase in the cholesterol pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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